Cas no 941961-65-5 (5-bromo-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide)

• Product Name: 5-bromo-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
• CAS No: 941961-65-5
• MF: C₁₅H₁₂BrN₃O₄S
• MW: 410.242481231689
• CID: 6030615
• PubChem ID: 4670807
• Update Time: 2023-11-26

5-bromo-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-bromo-N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• 5-bromo-N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide
• 5-bromo-N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• F1374-0665
• AKOS024607939
• 941961-65-5

• Inchi： 1S/C15H12BrN3O4S/c1-21-9-5-8(6-10(7-9)22-2)14-18-19-15(23-14)17-13(20)11-3-4-12(16)24-11/h3-7H,1-2H3,(H,17,19,20)
• InChI Key： OGGDZISGKZCTPL-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC(OC)=CC(OC)=C3)O2)=O)SC(Br)=CC=1

Computed Properties

• Exact Mass: 408.97319g/mol
• Monoisotopic Mass: 408.97319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.599±0.06 g/cm3(Predicted)
• pka: 9.91±0.70(Predicted)